Cas no 1565976-13-7 (Methyl 5-tert-butyl-1,3,4-oxadiazole-2-carboxylate)

• Product Name: Methyl 5-tert-butyl-1,3,4-oxadiazole-2-carboxylate
• CAS No: 1565976-13-7
• MF: C₈H₁₂N₂O₃
• MW: 184.192481994629
• MDL: MFCD26058698
• CID: 4606548
• PubChem ID: 112619013
• Update Time: 2025-06-11

Methyl 5-tert-butyl-1,3,4-oxadiazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-tert-butyl-1,3,4-oxadiazole-2-carboxylate
• Methyl 5-(tert-butyl)-1,3,4-oxadiazole-2-carboxylate
• AT18812
• Z1664865984
• 1565976-13-7
• MFCD26058698
• AKOS033516146
• SCHEMBL17645774
• EN300-302165
• Z1614466196
• CS-0131502
• methyl5-tert-butyl-1,3,4-oxadiazole-2-carboxylate
• DTQGRCCICURYSO-UHFFFAOYSA-N
• AS-76841
• DB-209426
• Methyl 5-tert-butyl-1,3,4-oxadiazole-2-carboxylate

• MDL： MFCD26058698
• Inchi： 1S/C8H12N2O3/c1-8(2,3)7-10-9-5(13-7)6(11)12-4/h1-4H3
• InChI Key： DTQGRCCICURYSO-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OC)=NN=C1C(C)(C)C

Computed Properties

• Exact Mass: 184.08479225g/mol
• Monoisotopic Mass: 184.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 65.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,3,4-oxadiazoles

Additional information on Methyl 5-tert-butyl-1,3,4-oxadiazole-2-carboxylate

Methyl 5-tert-butyl-1,3,4-oxadiazole-2-carboxylate (CAS No. 1565976-13-7): A Comprehensive Overview

Methyl 5-tert-butyl-1,3,4-oxadiazole-2-carboxylate (CAS No. 1565976-13-7) is a significant compound in the field of pharmaceutical chemistry, known for its versatile applications in drug development and synthetic chemistry. This article provides an in-depth exploration of the compound's chemical structure, properties, and recent advancements in its utilization within the pharmaceutical industry.

The molecular structure of Methyl 5-tert-butyl-1,3,4-oxadiazole-2-carboxylate consists of an oxadiazole core substituted with a methyl ester group at the 2-position and a tert-butyl group at the 5-position. The oxadiazole ring is a heterocyclic compound characterized by a three-membered ring containing two oxygen atoms and one nitrogen atom. This unique structural framework imparts distinct electronic and steric properties to the molecule, making it a valuable scaffold for medicinal chemists.

In recent years, there has been growing interest in oxadiazole derivatives due to their potential as bioactive molecules. The tert-butyl substituent enhances the lipophilicity of the compound, which is crucial for improving oral bioavailability and membrane permeability. Additionally, the oxadiazole core exhibits significant biological activity, particularly in the realms of anti-inflammatory, antimicrobial, and anticancer therapies.

One of the most compelling aspects of Methyl 5-tert-butyl-1,3,4-oxadiazole-2-carboxylate is its role as a key intermediate in the synthesis of more complex pharmacophores. Researchers have leveraged this compound to develop novel therapeutic agents targeting various diseases. For instance, studies have demonstrated its utility in creating inhibitors of enzymes involved in cancer progression. The tert-butyl group provides steric hindrance that can modulate enzyme-substrate interactions, leading to enhanced binding affinity and efficacy.

The pharmaceutical industry has also explored derivatives of this compound for their potential applications in treating neurological disorders. The oxadiazole moiety has been shown to interact with specific neurotransmitter receptors, suggesting its utility in developing treatments for conditions such as Alzheimer's disease and Parkinson's disease. Recent preclinical studies indicate that certain analogs of Methyl 5-tert-butyl-1,3,4-oxadiazole-2-carboxylate exhibit promising neuroprotective properties.

Synthetic methodologies for preparing Methyl 5-tert-butyl-1,3,4-oxadiazole-2-carboxylate have seen significant advancements. Modern synthetic routes often involve multi-step organic transformations that highlight the compound's reactivity at various functional groups. The synthesis typically begins with the formation of the oxadiazole ring through cyclocondensation reactions between appropriate precursors. Subsequent modifications introduce the methyl ester and tert-butyl substituents through esterification and alkylation reactions.

The use of computational chemistry has further refined the synthetic strategies for this compound. Molecular modeling techniques allow researchers to predict optimal reaction pathways and identify potential intermediates with high accuracy. These computational tools have enabled the design of more efficient synthetic routes that minimize side reactions and maximize yield.

In addition to its pharmaceutical applications, Methyl 5-tert-butyl-1,3,4-oxadiazole-2-carboxylate has found utility in materials science. Its unique structural features make it a suitable candidate for developing advanced materials with specialized properties. For example, researchers have investigated its use as a building block for polymers that exhibit enhanced thermal stability and mechanical strength.

The environmental impact of synthesizing and utilizing this compound is another area of growing interest. Efforts are underway to develop greener synthetic methods that reduce waste and minimize energy consumption. Catalytic processes and solvent-free reactions are being explored as alternatives to traditional synthetic approaches.

The future prospects for Methyl 5-tert-butyl-1,3,4-oxadiazole-2-carboxylate are vast and exciting. Ongoing research aims to uncover new biological activities and expand its therapeutic applications. Collaborative efforts between academia and industry are essential to translate these findings into tangible benefits for patients worldwide.